Cas no 40993-15-5 (Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1))

Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1) Properties

Names and Identifiers

• Benzeneacetic acid,4-(4-hydroxy-3-iodophenoxy)-3,5-diiodo-, potassium salt (1:1)
• potassium,2-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]acetate
• Potassium 4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenylacetate
• NS00088155
• DTXSID30193994
• potassium;2-[4-(4-hydroxy-3-iodophenoxy)-3,5-diiodophenyl]acetate
• 40993-15-5
• EINECS 255-167-4
• +Expand

• InChIKey： LMSASRWXHHYSTN-UHFFFAOYSA-M
• Inchi： InChI=1S/C14H9I3O4.K/c15-9-6-8(1-2-12(9)18)21-14-10(16)3-7(4-11(14)17)5-13(19)20;/h1-4,6,18H,5H2,(H,19,20);/q;+1/p-1
• SMILES： [K+].O=C(CC1C=C(I)C(OC2C=CC(O)=C(I)C=2)=C(I)C=1)[O-]

Computed Properties

• Exact Mass: 659.7194g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 659.7194g/mol
• Heavy Atom Count: 22
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 69.6Ų